Cas no 3814-93-5 (Styrene-α,β,β-d3)

Styrene-α,β,β-d3 Properties

Names and Identifiers

• STYRENE-ALPHA,BETA,BETA-D3
• Styrene(vinyl-1,2,2-d3)
• Styrene-α,β,β-d3
• Styrene-alpha, beta, beta-d3
• MFCD00084182
• Styrene- alpha , beta , beta -d3
• Styrene (vinyl-1,2,2-d3)
• D99675
• (~2~H_3_)Ethenylbenzene
• 3814-93-5
• Styrene-?,?,?-d3
• DTXSID90445906
• Styrene-d3, stab.
• 1,2,2-trideuterioethenylbenzene
• Styrene-alpha, beta, beta-d3, >=98 atom % D, >=98% (CP), contains hydroquinone as stabilizer
• +Expand

• MDL： MFCD00084182
• InChIKey： PPBRXRYQALVLMV-FUDHJZNOSA-N
• Inchi： InChI=1S/C8H8/c1-2-8-6-4-3-5-7-8/h2-7H,1H2/i1D2,2D
• SMILES： [2H]/C(=C(/C1C=CC=CC=1)\[2H])/[2H]

Computed Properties

• Exact Mass: 107.0814304930g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 107.0814304930g/mol
• Heavy Atom Count: 8
• Complexity: 68.1
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.32960
• Refractive Index: n20/D 1.546(lit.)
• Boiling Point: 50-51 °C25 mm Hg(lit.)
• Melting Point: -31 °C
• Flash Point: 31 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.935 g/mL at 25 °C(lit.)